1-(4-Chlorophenyl)-1-ethylhydrazine

• CAS No.: 61715-73-9
• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-1-ethylhydrazine
• InChI: InChI=1S/C8H11ClN2/c1-2-11(10)8-5-3-7(9)4-6-8/h3-6H,2,10H2,1H3
• InChI Key: FLUXEKGEVRJRJF-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)Cl)N

Description

1-(4-Chlorophenyl)-1-ethylhydrazine (CAS: 25198-47-4) is a substituted hydrazine derivative characterized by a 4-chlorophenyl group and an ethyl substituent attached to the hydrazine backbone. Its molecular formula is C₈H₁₁ClN₂, with a molar mass of 170.64 g/mol . Predicted physical properties include a density of 1.157 g/cm³, boiling point of 302.5 ± 25.0 °C, and a pKa of 6.87 ± 0.10, indicating moderate basicity . The compound’s structure combines aromatic chlorophenyl hydrophobicity with the reactivity of the hydrazine moiety, making it a candidate for pharmaceutical and agrochemical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Chlorophenyl)-1-ethylhydrazine can be synthesized through several methods. One common approach involves the reaction of 4-chlorophenylhydrazine with ethyl bromide under basic conditions. The reaction typically proceeds as follows:

Reactants: 4-chlorophenylhydrazine and ethyl bromide

Conditions: Basic medium (e.g., sodium hydroxide), solvent (e.g., ethanol), and reflux

Product: 1-(4-Chlorophenyl)-1-ethylhydrazine

Industrial Production Methods: Industrial production of 1-(4-Chlorophenyl)-1-ethylhydrazine may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Chlorophenyl)-1-ethylhydrazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding azides or nitroso derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Comparison with Similar Compounds

Comparison with Structural Analogs

1-(4-Chlorophenyl)-1-methylhydrazine

• Molecular Formula : C₇H₉ClN₂
• Molar Mass : 156.62 g/mol
• Key Differences : Replaces the ethyl group with a methyl group, reducing steric bulk and hydrophobicity.
• Synthesis : Achieved via alkylation of hydrazine with 4-chlorophenylmethyl halides, yielding 96.0% and 72.0% in optimized routes .

4-Chlorophenylhydrazine

• Molecular Formula : C₆H₆ClN₂
• Molar Mass : 143.58 g/mol
• Key Differences : Lacks the ethyl substituent, simplifying synthesis but reducing structural complexity.
• Properties : Hydrochloride forms (e.g., 2-Chlorophenylhydrazine HCl) exhibit higher melting points (201–242°C , decomposition) due to ionic interactions .

Comparison with Schiff Base Derivatives

(E)-1-(4-Chlorobenzylidene)-2-phenylhydrazine

• Structure : A Schiff base formed by condensation of 4-chlorobenzaldehyde with phenylhydrazine.
• Crystallography : Bond angles (e.g., C1–N1–N2–C7 = 172.3° ) indicate planarity, enhancing conjugation and stability .
• Applications : Used in coordination chemistry and as antimicrobial agents due to the imine group’s metal-chelating ability .

NCL259

• Structure : (E)-2-(1-(4-Chlorophenyl)-2-cyclohexylethylidene)hydrazine-1-carboximidamide.
• Activity : Exhibits in vitro efficacy against Gram-negative pathogens (e.g., E. coli), attributed to the cyclohexyl group enhancing membrane penetration .

Comparison with Piperazine Derivatives

1-(4-Chlorophenyl)piperazine

• Molecular Formula : C₁₀H₁₃ClN₂
• Molar Mass : 196.7 g/mol
• Properties : Psychoactive compound with UV absorption at λmax = 258 nm , used in serotonin receptor studies .
• Key Differences : The piperazine ring introduces rigidity and basicity (pKa ~9.5), contrasting with the hydrazine’s linear structure .